Cas no 65322-64-7 (1H-Perimidine,2,3-dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-)

1H-Perimidine,2,3-dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]- structure
65322-64-7 structure
Product Name:1H-Perimidine,2,3-dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-
CAS No:65322-64-7
MF:C29H24N6
MW:456.541065216064
CID:513377
PubChem ID:93485173
Update Time:2025-04-19

1H-Perimidine,2,3-dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Perimidine,2,3-dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-
    • (2,2-dimethyl-4-naphthalen-1-yl-3,3a-dihydro-1H-perimidin-4-yl)-phenyldiazenyldiazene
    • 2,3-dihydro-2,2-dimethyl-4-[[1-naphthyl-4-(phenylazo)]azo]-1H-perimidine
    • 2,2-dimethyl-4-naphthalen-1-yl-4-[(1E,3E)-4-phenyltetraaza-1,3-dien-1-yl]-2,3,3a,4-tetrahydro-1H-perimidine
    • 2,3-Dihydro-2,2-dimethyl-4-((1-naphthyl-4-(phenylazo))azo)-1H-perimidine
    • 65322-64-7
    • Sudan Black B Impurity 1
    • DTXSID101122240
    • 2,3-dihydro-2,2-dimethyl-4-[(4-phenylazo-1-naphthalenyl)-azo]-1h-perimidine
    • 1H-Perimidine, 2,3-dihydro-2,2-dimethyl-4-[[4-(phenylazo)-1-naphthalenyl]azo]- (9CI); 2,3-Dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-1H-perimidine; 2,3-Dihydro-2,2-dimethyl-4-[(4-phenylazo-1-naphthalenyl)-azo]-1H-perimidine
    • 2,3-Dihydro-2,2-dimethyl-4-[2-[4-(2-phenyldiazenyl)-1-naphthalenyl]diazenyl]-1H-perimidine
    • SCHEMBL21869789
    • Inchi: 1S/C29H24N6/c1-29(2)30-25-14-8-9-19-15-16-26(28(31-29)27(19)25)35-34-24-18-17-23(21-12-6-7-13-22(21)24)33-32-20-10-4-3-5-11-20/h3-18,30-31H,1-2H3/b33-32+,35-34+
    • InChI Key: GJCRKKWVOHKHIQ-VPHDGDOJSA-N
    • SMILES: N1C2C(=CC=C3C=CC=C(C=23)NC1(C)C)/N=N/C1=CC=C(C2C=CC=CC1=2)/N=N/C1C=CC=CC=1

Computed Properties

  • Exact Mass: 458.221895
  • Monoisotopic Mass: 458.221895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 4
  • Complexity: 829
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 73.5
  • XLogP3: 8.4

Experimental Properties

  • Density: 1.25
  • Boiling Point: 617.4°C at 760 mmHg
  • Flash Point: 327.2°C
  • Refractive Index: 1.692
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